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Compound of Interest

Compound Name: Fba-IN-1

Cat. No.: B10856947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of Fba-IN-1, a

first-in-class covalent and allosteric inhibitor of fructose-1,6-bisphosphate aldolase (FBA),

primarily targeting the enzyme from Candida albicans (CaFBA).[1][2][3] Accurate preparation of

stock solutions is critical for ensuring the reproducibility and reliability of experimental results.

I. Compound Information
Fba-IN-1 is a potent inhibitor of FBA, an essential enzyme in the metabolic pathways of

glycolysis and gluconeogenesis.[4][5] By targeting FBA, Fba-IN-1 effectively inhibits the growth

of fungal pathogens like Candida albicans, including azole-resistant strains.[1][2][3]

Table 1: Chemical and Physical Properties of Fba-IN-1

Property Value Reference

Molecular Formula C₁₅H₁₃NOSe [2]

Molecular Weight 302.23 g/mol [2][6]

CAS Number 2605897-57-0 [2]

Appearance Powder [2]
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II. Solubility Data
The solubility of Fba-IN-1 is a critical factor in the preparation of stock solutions. Dimethyl

sulfoxide (DMSO) is the recommended solvent for achieving high concentration stock solutions.

For in vivo or specific in vitro applications, co-solvent systems may be necessary.

Table 2: Solubility of Fba-IN-1

Solvent Concentration Notes Reference

DMSO
100 mg/mL (330.87

mM)

Ultrasonic treatment

may be needed. Use

of newly opened,

hygroscopic DMSO is

recommended for best

results.

[1]

DMSO
80 mg/mL (264.70

mM)

Sonication is

recommended to aid

dissolution.

[2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 mg/mL (8.27 mM)

Requires ultrasonic

treatment to achieve a

clear solution.

[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL (8.27 mM)

Requires ultrasonic

treatment to achieve a

clear solution.

[1]

10% DMSO, 90%

Corn Oil
2.5 mg/mL (8.27 mM)

Requires ultrasonic

treatment to achieve a

clear solution. Caution

is advised for dosing

periods exceeding half

a month.

[1]

III. Experimental Protocols
A. Preparation of High-Concentration Stock Solution in DMSO (e.g., 100 mM)
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This protocol describes the preparation of a high-concentration stock solution of Fba-IN-1 in

DMSO, which can be further diluted for various experimental needs.

Materials:

Fba-IN-1 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Equilibrate Fba-IN-1: Allow the vial of Fba-IN-1 powder to reach room temperature before

opening to prevent condensation.

Weigh Fba-IN-1: Accurately weigh the desired amount of Fba-IN-1 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

30.22 mg of Fba-IN-1 (Molecular Weight = 302.23 g/mol ).

Add Solvent: Add the calculated volume of DMSO to the vial containing the Fba-IN-1
powder.

Dissolve the Compound: Tightly cap the vial and vortex thoroughly. If the compound does not

fully dissolve, sonicate the vial in an ultrasonic water bath.[1][2] Gentle heating may also be

applied if necessary, but care should be taken to avoid degradation.

Aliquot and Store: Once a clear solution is obtained, aliquot the stock solution into smaller,

single-use volumes in sterile vials to minimize freeze-thaw cycles.

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)

or at -20°C for short-term storage (up to 1 month).[1][7] It is recommended to store under
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nitrogen.[2]

B. Preparation of a Working Solution for In Vitro Cellular Assays

This protocol describes the dilution of the high-concentration DMSO stock solution for use in

cell-based experiments.

Materials:

High-concentration Fba-IN-1 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw a vial of the high-concentration Fba-IN-1 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentration. It is crucial to ensure that the final concentration of DMSO in

the cell culture medium is non-toxic to the cells (typically ≤ 0.5%).

Vortex: Gently vortex the diluted solutions to ensure homogeneity.

Immediate Use: Use the freshly prepared working solutions immediately in your experiments

for best results.

IV. Signaling Pathway and Mechanism of Action
Fba-IN-1 exerts its inhibitory effect by targeting fructose-1,6-bisphosphate aldolase (FBA), a

critical enzyme in the central carbon metabolism pathways of glycolysis and gluconeogenesis.

[4][5] FBA catalyzes the reversible cleavage of fructose-1,6-bisphosphate into

dihydroxyacetone phosphate (DHAP) and glyceraldehyde-3-phosphate (G3P).[5][8] By

inhibiting FBA, Fba-IN-1 disrupts these vital metabolic pathways, leading to a depletion of

essential downstream metabolites and ultimately inhibiting cell growth.
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Caption: Mechanism of action of Fba-IN-1.

V. Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the general workflow for preparing Fba-IN-1 stock solutions.
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Caption: Workflow for Fba-IN-1 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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